Ammonium bromide

• CAS No.: 12124-97-9
• Product Name: Ammonium bromide
• Molecular Formula: NH4Br; BrH4N
• Molecular Weight: 97.94 g/mol
• IUPAC Name: azanium;bromide
• Standard InChI: InChI=1S/BrH.H3N/h1H;1H3
• Standard InChIKey: SWLVFNYSXGMGBS-UHFFFAOYSA-N
• SMILES: [NH4+].[Br-]
• Canonical SMILES: [NH4+].[Br-]
• Boiling Point: Sublimes 1007° F (USCG, 1999); 396 °C (sublimation point)
• Colorform: White tetragonal crystals; White crystals or granules; Colorless crystals or yellowish white powde
• Density: 2.429 at 68 °F (USCG, 1999); 2.429 at 25 °C
• Melting Point: Sublimes without melting (USCG, 1999); 542 °C (decomposes)
• Physical Description: Ammonium bromide appears as white odorless crystals or granules that become yellow upon exposure to air. Sinks and mixes in water. (USCG, 1999); Liquid; OtherSolid; PelletsLargeCrystals
• Description: Ammonium bromide appears as white odorless crystals or granules that become yellow upon exposure to air. Sinks and mixes in water. (USCG, 1999); Ammonium bromide is an ammonium salt composed of ammonium and bromide ions in a 1:1 ratio. It is an ammonium salt and a bromide salt.
• Shelf Life: Slowly becomes yellow in air.; Stable under recommended storage conditions.
• Solubility: In water, 78.3 g/100 g water at 25 °C; Soluble in acetone, ether, ammonia, in water, 97 g/100 cc at 25 °C, 145.6 g/100 cc at 100 °C; in alcohol, 10 g/100 cc at 78 °C; Freely soluble in methanol, ethanol, acetone; slightly soluble in ether; practically insoluble in ethyl acetate
• Synonyms: ammonium bromide; ammonium bromide, (82)Br-labeled
• PubChem Compound: 25514
• Last Modified: Nov 11 2021